Carbazic acid 2-(2-pyridylthiothio)ethyl ester

• IUPAC Name: 2-(pyridin-2-yldisulfanyl)ethyl N-aminocarbamate
• InChI: InChI=1S/C8H11N3O2S2/c9-11-8(12)13-5-6-14-15-7-3-1-2-4-10-7/h1-4H,5-6,9H2,(H,11,12)
• InChI Key: JHBNPDLKNXPQHB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=NC(=C1)SSCCOC(=O)NN
• Molecular Formula: C8H11N3O2S2
• Molecular Weight: 245.3 g/mol

Description

Carbazic acid 2-(2-pyridylthiothio)ethyl ester is a useful research compound. Its molecular formula is C8H11N3O2S2 and its molecular weight is 245.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Another preferred embodiment involves the formation of yet another novel bifunctional compound (FIG. 5). Chlorocarbonyl sulfenyl chloride was reacted with 2mercaptoethanol and 2-mercaptopyridine. Ammonium carbonate solution was added to form 2-(2-Pyridinyl)dithio)ethanol as a colorless oil. Carbonyldiimidazole was added and the mixture was reacted with hydrazine to form 2-[(2-pyridinyl)dithio]ethyl hydrazinecarboxylate, compound 13. This compound was reacted with adriamycin hydrochloride and TFA and then acetonitrile to form the carboxylatehydrazone derivative of ADM (compound 4, FIG. 1) having a carboxylatehydrazone bond at the C-13 position of the ADM and having a reactive pyridinyldithio moiety.